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Compound of Interest

Compound Name: 2-Hydroxychalcone

Cat. No.: B1664081 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxychalcone
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety

protocols, operational procedures, and disposal plans for 2-Hydroxychalcone, ensuring a

secure laboratory environment.

Chemical Identifier:

Name: 2-Hydroxychalcone

CAS Number: 1214-47-7

Molecular Formula: C₁₅H₁₂O₂

Hazard Identification and Classification
2-Hydroxychalcone is classified as a hazardous substance. All personnel handling this

chemical must be thoroughly familiar with its potential hazards.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]
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H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning[4][5]

Hazard Category Classification

Skin Corrosion/Irritation Category 2[4][6]

Serious Eye Damage/Eye Irritation Category 2[4][6]

Specific target organ toxicity — Single exposure Category 3 (Respiratory system)[5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Hydroxychalcone
to minimize exposure and ensure personal safety.

Protection Type Specific Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety glasses with

side-shields.

Conforming to EN 166 (EU) or

NIOSH (US)[7][8]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

polychloroprene). Lab coat or

other protective clothing to

prevent skin contact.

EN 374 (EU) or F739 (US) for

gloves[9]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if dust is

generated or if working in

poorly ventilated areas. A dust

mask or a full-face respirator

with a particle filter is

recommended.

Filter type P2[8]
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Handling:

Ventilation: Always handle 2-Hydroxychalcone in a well-ventilated area, preferably within a

chemical fume hood.[5][7][10]

Avoid Dust Formation: This compound is a solid; take care to avoid the generation of dust

during handling.[5][7][10]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[5][8] Do not

eat, drink, or smoke in the laboratory.[7][8]

Grounding: Use non-sparking tools and take precautionary measures against static

discharges.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[3][10]

Keep the container tightly closed and sealed.[3][4][10]

Store away from incompatible materials, such as strong oxidizing agents.[5][11]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are crucial in the event of an exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1664081?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/chalcone-pid_Rock34392.html
https://www.scribd.com/doc/98414100/msds
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/chalcone-pid_Rock34392.html
https://www.scribd.com/doc/98414100/msds
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/136123
https://www.echemi.com/sds/chalcone-pid_Rock34392.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/136123
https://www.echemi.com/sds/chalcone-pid_Rock34392.html
https://www.extrasynthese.com/MSDS/GBR/1270_2_hydroxychalcone_MSDS_FDS.pdf
https://www.scribd.com/doc/98414100/msds
https://www.extrasynthese.com/MSDS/GBR/1270_2_hydroxychalcone_MSDS_FDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:37:38~~2-Hydroxychalcone~~
https://www.scribd.com/doc/98414100/msds
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2NHL-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzA4MjR8YXBwbGljYXRpb24vcGRmfGFHVmlMMmc0Tnk4NU1qTTFOekl3TkRBMU1ESXlMMU5FUWw4eVRraE1YMDFVWDBWT0xuQmtaZ3xjMDZjOTI3MjY0YTg4ZWVhMWY2YzRjNTJmMzU5Nzc1MDdmNjBlNDg3NzQ4ZjBjMTVkNzFjOTViZmFlYTc0OGU1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[3][4][12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. If

skin irritation persists, seek medical attention.[4]

[5][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

[7][12]

Ingestion

Do not induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][5]

[12]

Spill and Disposal Management
Proper management of spills and waste is essential for laboratory and environmental safety.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.
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Clean-up: For minor spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[5][9] For major spills, alert

emergency responders.[9]

PPE: Wear appropriate personal protective equipment during cleanup.[7]

Waste Disposal:

Dispose of 2-Hydroxychalcone and any contaminated materials as hazardous waste.[4][5]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[4][7]

Do not allow the chemical to enter drains or waterways.[6][7]

Visual Workflow Guides
To further clarify the procedural steps for handling 2-Hydroxychalcone, the following diagrams

illustrate the key workflows.
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Workflow for Handling 2-Hydroxychalcone
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Caption: General workflow for safe handling of 2-Hydroxychalcone.
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Emergency Response for 2-Hydroxychalcone Exposure

Immediate Actions

Follow-up

Exposure Event

Remove from Source

Administer First Aid

Seek Medical Attention

Provide SDS to Physician

Click to download full resolution via product page

Caption: Emergency response plan for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-hydroxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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